Cas no 757198-76-8 (1,3,4-Oxadiazole, 2-(1,3-benzodioxol-5-yl)-5-[[(3-fluoro-4-methoxyphenyl)methyl]thio]-)

• Product Name: 1,3,4-Oxadiazole, 2-(1,3-benzodioxol-5-yl)-5-[[(3-fluoro-4-methoxyphenyl)methyl]thio]-
• CAS No: 757198-76-8
• MF: C₁₇H₁₃FN₂O₄S
• MW: 360.4
• CID: 5519548
• PubChem ID: 2079916
• Update Time: 2026-03-10

1,3,4-Oxadiazole, 2-(1,3-benzodioxol-5-yl)-5-[[(3-fluoro-4-methoxyphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(1,3-benzodioxol-5-yl)-5-[[(3-fluoro-4-methoxyphenyl)methyl]thio]-
• 2-(Benzo[d][1,3]dioxol-5-yl)-5-((3-fluoro-4-methoxybenzyl)thio)-1,3,4-oxadiazole
• WAY-347806
• 2-(1,3-dioxaindan-5-yl)-5-{(3-fluoro-4-methoxyphenyl)methylsulfanyl}-1,3,4-oxadiazole
• oxadiazole derivative, 1
• 34O
• 2-(1,3-benzodioxol-5-yl)-5-[(3-fluoro-4-methoxybenzyl)sulfanyl]-1,3,4-oxadiazole
• SCHEMBL3490044
• CG29TW6UG8
• 757198-76-8
• EN300-26868728
• Q27095926
• G64435
• CCG-355415
• SR-01000054855-1
• 3f7z
• BDBM31559
• 2-(2H-1,3-benzodioxol-5-yl)-5-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1,3,4-oxadiazole
• SR-01000054855
• NS00069069
• Z19455663
• AB00981551-01
• 2-(1,3-dioxaindan-5-yl)-5-{[(3-fluoro-4-methoxyphenyl)methyl]sulfanyl}-1,3,4-oxadiazole
• CHEMBL456218
• HMS3604F19
• DB07014
• 2-(1,3-Benzodioxol-5-yl)-5-((3-fluoranyl-4-methoxy-phenyl)methylsulfanyl)-1,3,4-oxadiazole
• 2-(1,3-Benzodioxol-5-yl)-5-[[(3-fluoro-4-methoxyphenyl)methyl]thio]-1,3,4-oxadiazole
• AKOS033684059

• Inchi： 1S/C17H13FN2O4S/c1-21-13-4-2-10(6-12(13)18)8-25-17-20-19-16(24-17)11-3-5-14-15(7-11)23-9-22-14/h2-7H,8-9H2,1H3
• InChI Key： TUTZKAQTSPMEBI-UHFFFAOYSA-N
• SMILES： O1C(SCC2=CC=C(OC)C(F)=C2)=NN=C1C1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 360.05800624g/mol
• Monoisotopic Mass: 360.05800624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3,4-Oxadiazole, 2-(1,3-benzodioxol-5-yl)-5-[[(3-fluoro-4-methoxyphenyl)methyl]thio]-

Compound CAS No 757198-76-8: 1,3,4-Oxadiazole Derivative with Promising Bioactivity

The compound CAS No 757198-76-8, also known as 1,3,4-Oxadiazole, specifically the derivative 2-(1,3-benzodioxol-5-yl)-5-[[(3-fluoro-4-methoxyphenyl)methyl]thio], has garnered significant attention in the field of organic chemistry and pharmacology. This molecule belongs to the class of heterocyclic compounds, which are widely studied for their diverse applications in drug discovery and materials science. The structure of this compound is characterized by a central oxadiazole ring, which is fused with a benzodioxole moiety and a thioether group attached to a substituted phenyl ring. These structural features contribute to its unique chemical properties and bioactivity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The presence of the oxadiazole ring is particularly significant, as it is known to enhance the stability and bioavailability of drugs. Additionally, the substitution patterns on the benzodioxole and phenyl groups play a crucial role in modulating the compound's pharmacokinetic properties. For instance, the fluorine atom at position 3 of the phenyl ring introduces electronic effects that can influence binding affinity to target proteins.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic methodologies. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent functionalization of the benzodioxole and phenyl groups. Researchers have optimized these steps to achieve high yields and excellent purity, ensuring that the compound is suitable for biological testing.

In terms of biological activity, this compound has shown promising results in vitro assays targeting various disease pathways. For example, it has demonstrated moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Furthermore, its ability to penetrate cellular membranes suggests potential utility in treating intracellular infections caused by pathogens such as bacteria or viruses.

The structural versatility of this compound also makes it an attractive candidate for further modification. By altering substituents on the benzodioxole or phenyl rings, researchers can explore a wide range of chemical space with potential applications in fields such as agrochemicals or advanced materials. For instance, derivatives with enhanced electron-withdrawing groups may exhibit improved electronic properties suitable for use in organic electronics.

In conclusion, CAS No 757198-76-8 represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, combined with recent advances in synthetic methodology and biological testing, positions it as a promising lead for future drug development efforts.